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Compound of Interest

Compound Name: Tatsinine

Cat. No.: B13412303 Get Quote

Disclaimer: Initial searches for the compound "Tatsinine" did not yield any matching results. It

is presumed that this may be a typographical error. This guide focuses on Tannic Acid, a

polyphenolic compound of significant scientific interest, which may be the intended subject of

inquiry.

This in-depth technical guide provides a comprehensive overview of tannic acid, tailored for

researchers, scientists, and drug development professionals. The document details its

discovery and origin, physicochemical properties, and biological activities, with a focus on its

therapeutic potential.

Discovery and Origin
Tannic acid is a specific type of tannin, a class of polyphenolic biomolecules. Historically, the

term 'tannin' originates from the use of wood tannins to tan animal hides.[1] While tannins are

abundant in the plant kingdom, commercial tannic acid is primarily extracted from nutgalls,

which are excrescences formed on the young twigs of oak trees, particularly Quercus

infectoria, as a defense mechanism against insect larvae.[2] It is also found in the seed pods of

Tara (Caesalpinia spinosa) and various Sumac species.[3]

Chemists Henri Braconnot, Julius Löwe, and Maximilian Nierenstein made early contributions

to the understanding of related compounds like gallic and ellagic acid in the 19th and early 20th

centuries.[1] The complex chemical nature of tannic acid has been the subject of study for over

a century, with its structure being gradually elucidated.[4]
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Physicochemical Properties
Tannic acid is not a single, well-defined compound but rather a mixture of polygalloyl glucoses

or polygalloyl quinic acid esters.[4] The chemical formula for commercial tannic acid is often

cited as C₇₆H₅₂O₄₆, corresponding to decagalloyl glucose, with a molecular weight of

approximately 1701.20 g/mol .[5] However, the number of galloyl moieties per molecule can

range from two to twelve, depending on the plant source.[2]

It is a yellowish-white to light brown amorphous powder, scales, or spongy mass with a faint,

characteristic odor and a strongly astringent taste.[2][3] Tannic acid is highly soluble in water,

acetone, and ethanol but insoluble in nonpolar organic solvents like benzene and chloroform.

[3][6] Despite having numerous phenolic hydroxyl groups, it is a weak acid with a pKa of

around 6.[2]

Table 1: Physicochemical Properties of Tannic Acid

Property Value References

Molecular Formula
C₇₆H₅₂O₄₆ (for decagalloyl

glucose)
[5]

Molecular Weight ~1701.20 g/mol [5]

Appearance
Yellowish-white to light brown

amorphous powder
[2],[3]

Solubility
Soluble in water, acetone,

ethanol
[6],[3]

pKa ~6 [2]

Decomposition Temp. >200 °C [5]

Biological Activities and Quantitative Data
Tannic acid exhibits a wide range of biological activities, including anticancer, anti-inflammatory,

antimicrobial, and antioxidant effects.

Anticancer Activity
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Tannic acid has demonstrated cytotoxic effects against various cancer cell lines by modulating

several oncological signaling pathways.[1]

Table 2: In Vitro Anticancer Activity of Tannic Acid (IC₅₀ Values)

Cell Line Cancer Type IC₅₀ (µg/mL)
Incubation
Time

References

U2OS Osteosarcoma 4.47 Not Specified [7]

A549
Non-Small-Cell

Lung Cancer

23.76 µM (~40.4

µg/mL)
48 h [8][9]

A549
Non-Small-Cell

Lung Cancer

10.69 µM (~18.2

µg/mL)
72 h [8][9]

H1299
Non-Small-Cell

Lung Cancer

21.58 µM (~36.7

µg/mL)
48 h [8][9]

H1299
Non-Small-Cell

Lung Cancer

7.136 µM (~12.1

µg/mL)
72 h [8][9]

HepG2 Liver Cancer
500 (for Chi-TA-

NPs)
Not Specified [10]

MDA-MB-231 Breast Cancer
7.5 (inhibition of

migration)
Not Specified [1]

Antimicrobial Activity
Tannic acid is effective against a range of bacteria and fungi, with its mechanism of action often

attributed to its ability to bind to microbial proteins and inhibit enzymes.

Table 3: Antimicrobial Activity of Tannic Acid (MIC Values)
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Microorganism Type MIC (µg/mL) References

Clostridioides difficile
Gram-positive

bacteria
16 - 64 [4]

Aeromonas hydrophila
Gram-negative

bacteria
>250 [11]

Pseudomonas

fluorescens

Gram-negative

bacteria
>125 [11]

Yersinia ruckeri
Gram-negative

bacteria
>250 [11]

Vibrio anguillarum
Gram-negative

bacteria
>125 [11]

Various Bacteria &

Candida albicans
Bacteria & Fungi

250 - 1000 (for Chi-

TA-NPs)
[10]

Toxicity Data
The acute oral LD₅₀ of tannic acid in albino rats has been determined to be 2.26 g/kg body

weight.

Experimental Protocols
Extraction of Tannic Acid from Nutgalls
This protocol describes a general method for the solvent extraction of tannic acid from

powdered nutgalls.

Materials:

Powdered nutgalls (Quercus infectoria)

Distilled water

Ethanol

Diethyl ether
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Mortar and pestle or grinder

Beakers and flasks

Filter paper

Rotary evaporator

Procedure:

Grind the nutgalls to a fine powder using a mortar and pestle or a grinder.[12]

Macerate the powdered nutgalls in a solvent mixture of water, alcohol, and ether.[6] A

common ratio is not specified and may need to be optimized.

Allow the mixture to stand for a specified period (e.g., several hours to days) with occasional

stirring to ensure thorough extraction.

Separate the liquid extract from the solid plant material by filtration.

The aqueous layer, containing the tannic acid, is separated from the ethereal layer. Free

gallic and ellagic acids are more soluble in the ether layer.[6]

Concentrate the aqueous extract using a rotary evaporator under reduced pressure to

remove the solvent.

The resulting crude tannic acid can be further purified using chromatographic techniques.[6]
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Experimental Workflow: Tannic Acid Extraction

Powdered Nutgalls

Maceration/
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Solvent Mixture
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Workflow for the extraction of tannic acid from nutgalls.

Quantification of Tannic Acid (Folin-Ciocalteu Method)
This colorimetric assay is a widely used method for determining the total phenolic content,

which can be expressed as tannic acid equivalents.

Materials:
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Plant extract containing tannins

Folin-Ciocalteu phenol reagent

Sodium carbonate solution (e.g., 20% w/v)

Tannic acid standard solution (e.g., 0.1 mg/mL)

Distilled water

Spectrophotometer

Procedure:

Preparation of Standard Curve:

Prepare a series of dilutions of the tannic acid standard solution (e.g., 0.5, 1.0, 1.5, 2.0,

2.5, 3.0 µg/mL).[13]

To each dilution, add 5 mL of the Folin-Ciocalteu reagent and 10 mL of the sodium

carbonate solution.[13]

Bring the final volume to 100 mL with distilled water.[13]

Allow the solutions to stand for 30 minutes for color development.[13]

Measure the absorbance of each solution at 760 nm using a spectrophotometer, with

distilled water as a blank.[13]

Plot a standard curve of absorbance versus tannic acid concentration.

Sample Analysis:

Take a known volume of the plant extract and dilute it appropriately.

Repeat the steps of adding Folin-Ciocalteu reagent and sodium carbonate solution as for

the standards.

Measure the absorbance at 760 nm.
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Determine the concentration of tannic acid equivalents in the sample by referring to the

standard curve.[5]

Signaling Pathways Modulated by Tannic Acid
Tannic acid exerts its biological effects by modulating several key intracellular signaling

pathways.

Inhibition of NF-κB Signaling Pathway
Tannic acid has been shown to inhibit the nuclear factor-kappa B (NF-κB) signaling pathway,

which plays a crucial role in inflammation and cancer.[14][15][16] It can suppress the activation

of NF-κB, thereby downregulating the expression of pro-inflammatory cytokines and other

target genes.[14]
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Tannic Acid Inhibition of NF-κB Signaling
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Inhibitory effect of tannic acid on the NF-κB signaling pathway.
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Activation of ERK1/2 Signaling Pathway
In the context of wound healing, tannic acid has been found to activate the extracellular signal-

regulated kinase (ERK) 1/2 pathway.[17][18] This activation can promote cell proliferation and

the expression of growth factors, thereby accelerating the healing process.[17]
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Tannic Acid Activation of ERK1/2 Signaling
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Activatory effect of tannic acid on the ERK1/2 signaling pathway.
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Inhibition of JAK/STAT Signaling Pathway
The Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway is

another target of tannic acid. By inhibiting this pathway, tannic acid can suppress the

expression of genes involved in cell survival and proliferation, contributing to its anticancer

effects.

Tannic Acid Inhibition of JAK/STAT Signaling
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Inhibitory effect of tannic acid on the JAK/STAT signaling pathway.
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Conclusion
Tannic acid is a readily available, plant-derived polyphenol with a diverse and promising range

of biological activities. Its ability to modulate key signaling pathways involved in inflammation,

cancer, and tissue repair underscores its potential for the development of new therapeutic

agents. Further research is warranted to fully elucidate its mechanisms of action and to explore

its clinical applications. This guide provides a foundational understanding for professionals in

the field of drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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